BAPTA-APM
BAPTA-APM
Brand Name:
Vulcanchem
CAS No.:
352000-08-9
VCID:
VC0043445
InChI:
InChI=1S/C26H33N3O10.4K/c1-17-4-6-19(28(13-23(30)31)14-24(32)33)21(11-17)38-9-10-39-22-12-18(3-2-8-27)5-7-20(22)29(15-25(34)35)16-26(36)37;;;;/h4-7,11-12H,2-3,8-10,13-16,27H2,1H3,(H,30,31)(H,32,33)(H,34,35)(H,36,37);;;;/q;4*+1/p-4
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)[O-])CC(=O)[O-])OCCOC2=C(C=CC(=C2)CCCN)N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+]
Molecular Formula:
C₂₆H₂₉K₄N₃O₁₀
Molecular Weight:
699.92
BAPTA-APM
CAS No.: 352000-08-9
Reference Standards
VCID: VC0043445
Molecular Formula: C₂₆H₂₉K₄N₃O₁₀
Molecular Weight: 699.92
| CAS No. | 352000-08-9 |
|---|---|
| Product Name | BAPTA-APM |
| Molecular Formula | C₂₆H₂₉K₄N₃O₁₀ |
| Molecular Weight | 699.92 |
| IUPAC Name | tetrapotassium;2-[2-[2-[5-(3-aminopropyl)-2-[bis(carboxylatomethyl)amino]phenoxy]ethoxy]-N-(carboxylatomethyl)-4-methylanilino]acetate |
| Standard InChI | InChI=1S/C26H33N3O10.4K/c1-17-4-6-19(28(13-23(30)31)14-24(32)33)21(11-17)38-9-10-39-22-12-18(3-2-8-27)5-7-20(22)29(15-25(34)35)16-26(36)37;;;;/h4-7,11-12H,2-3,8-10,13-16,27H2,1H3,(H,30,31)(H,32,33)(H,34,35)(H,36,37);;;;/q;4*+1/p-4 |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)[O-])CC(=O)[O-])OCCOC2=C(C=CC(=C2)CCCN)N(CC(=O)[O-])CC(=O)[O-].[K+].[K+].[K+].[K+] |
| Synonyms | N-[4-(3-Aminopropyl)-2-[2-[2-[bis(carboxymethyl)amino]-5-methylphenoxy]ethoxy]phenyl]-N-(carboxymethyl)glycine Tetrapotassium Salt; BAPTA-APM;_x000B_5-(3-Aminopropyl)-5’-methyl-bis-(2-aminophenoxymethylene-N,N,N’,N’-tetraacetate Tetrapotassium Salt; |
| PubChem Compound | 3565208 |
| Last Modified | Nov 14 2021 |
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